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Compound of Interest

Compound Name: TAT-amide

Cat. No.: B10857684 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides essential safety

and logistical information for the proper disposal of TAT-amide, a substance that requires

careful handling due to its potential environmental and health risks. Adherence to these

procedures is critical for laboratory safety and regulatory compliance.

Immediate Safety and Hazard Information
TAT-amide is classified as a hazardous substance.[1] Key hazard information includes:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[1]

Due to these hazards, it is imperative to handle TAT-amide in a controlled environment,

wearing appropriate Personal Protective Equipment (PPE), including gloves, safety glasses,

and a lab coat.

Quantitative Data Summary
The following table summarizes key hazard and precautionary information for TAT-amide.
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Hazard Statement Precautionary Statement

H302: Harmful if swallowed.[1] P264: Wash skin thoroughly after handling.[1]

H410: Very toxic to aquatic life with long-lasting

effects.

P270: Do not eat, drink or smoke when using

this product.

P273: Avoid release to the environment.

P301 + P312: IF SWALLOWED: Call a POISON

CENTER or doctor/ physician if you feel unwell.

P330: Rinse mouth.

P391: Collect spillage.

P501: Dispose of contents/ container to an

approved waste disposal plant.

Disposal Operational Plan
The mandated disposal method for TAT-amide is through an approved waste disposal plant.

Do not attempt to dispose of this chemical down the drain or in standard waste streams.

Segregation and Containment:

Designate a specific, properly labeled waste container for TAT-amide and any

contaminated materials (e.g., gloves, weighing paper, pipette tips, contaminated

glassware).

The container must be chemically compatible, in good condition, and have a secure, tight-

fitting lid. If possible, use the original container, ensuring the manufacturer's label is intact.

Labeling:

Clearly label the waste container as "Hazardous Waste."

The label must include:

The full chemical name: "TAT-amide"
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The words "Hazardous Waste"

Appropriate hazard pictograms (e.g., harmful, environmental hazard)

The date accumulation started

Your name, laboratory, and contact information

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated satellite

accumulation area within the laboratory.

Ensure the storage area is away from incompatible materials.

Waste Collection:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Provide all necessary documentation regarding the contents of the waste container.

Experimental Protocols
There are no recommended experimental protocols for the on-site treatment or neutralization of

TAT-amide waste in a standard laboratory setting. Chemical degradation methods, such as

hydrolysis, should not be attempted as a disposal method due to safety and regulatory risks.

The sole approved protocol is the safe collection, labeling, and transfer to a certified waste

management professional.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of TAT-amide.
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TAT-amide Waste Generation

Segregation & Containment

Temporary Storage

Final Disposal

Generate TAT-amide Waste
(Solid or Liquid)

Segregate into a dedicated,
compatible, and sealed

waste container

Label container as 'Hazardous Waste'
with full chemical name,

hazards, and contact info

Store in a designated, secure,
and well-ventilated

satellite accumulation area

Arrange for collection by
institutional EHS or a

licensed waste contractor

Dispose of contents/container
to an approved waste

disposal plant

Click to download full resolution via product page

Caption: Disposal workflow for TAT-amide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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